Cas no 29399-56-2 (Benzenesulfonic acid,4-methyl-, 1,2-ethanediylidenedihydrazide (9CI))

• Product Name: Benzenesulfonic acid,4-methyl-, 1,2-ethanediylidenedihydrazide (9CI)
• CAS No: 29399-56-2
• MF: C₁₆H₁₈N₄O₄S₂
• MW: 394.468520641327
• CID: 288526
• PubChem ID: 9571414
• Update Time: 2025-04-19

Benzenesulfonic acid,4-methyl-, 1,2-ethanediylidenedihydrazide (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, 1,2-ethanediylidenedihydrazide (9CI)
• 4-methyl-N-[(E)-[(2E)-2-[(4-methylphenyl)sulfonylhydrazinylidene]ethylidene]amino]benzenesulfonamide
• 4-Methyl-N'-(2-(((4-methylphenyl)sulfonyl)hydrazono)ethylidene)benzenesulfonohydrazide
• Glyoxal-bis-toluolsulfonylhydrazon
• NSC126463
• NSC657431
• 4-methyl-N-[(E)-[(2E)-2-(p-tolylsulfonylhydrazono)ethylidene]amino]benzenesulfonamide
• DTXSID10430470
• NSC-657431
• NSC-126463
• 29399-56-2

• Inchi： 1S/C16H18N4O4S2/c1-13-3-7-15(8-4-13)25(21,22)19-17-11-12-18-20-26(23,24)16-9-5-14(2)6-10-16/h3-12,19-20H,1-2H3/b17-11+,18-12+
• InChI Key： LOSFGYNYLAIPPE-JYFOCSDGSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C/C=N/NS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 394.07700
• Monoisotopic Mass: 394.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.35
• Boiling Point: 575.5°Cat760mmHg
• Flash Point: 301.9°C
• Refractive Index: 1.622
• PSA: 133.82000
• LogP: 4.47520